N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(4-methoxyphenethyl)oxalamide

• IUPAC Name: N'-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-N-[2-(4-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C21H24N6O4/c1-4-15-12-18(28)25-21(23-15)27-17(11-13(2)26-27)24-20(30)19(29)22-10-9-14-5-7-16(31-3)8-6-14/h5-8,11-12H,4,9-10H2,1-3H3,(H,22,29)(H,24,30)(H,23,25,28)
• InChI Key: RINUMXGOKATVHZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NCCC3=CC=C(C=C3)OC
• Molecular Formula: C21H24N6O4
• Molecular Weight: 424.5 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

Synthesis and Biological Activities

• A study by Titi et al. (2020) on the synthesis, characterization, and bioactivities of pyrazole derivatives highlights the structural analysis and theoretical calculations to explain their biological activity against breast cancer and microbes, indicating potential applications in cancer research and antimicrobial studies (Titi et al., 2020).

• Another research conducted by Deohate and Palaspagar (2020) explores the synthesis of pyrimidine linked pyrazole heterocyclics by microwave irradiation, evaluating their insecticidal and antibacterial potential. This signifies the relevance of such compounds in developing new pesticides and antimicrobial agents (Deohate & Palaspagar, 2020).

• Farag et al. (2009) describe the use of 3-oxo-N-(pyrimidin-2-yl)butanamide in synthesizing new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives, with some showing moderate antimicrobial activity. This suggests the compound's utility in developing new antimicrobial agents (Farag et al., 2009).

Anticancer Activity

• Abdellatif et al. (2014) investigated the synthesis and anticancer activity of new pyrazolo[3,4-d]pyrimidin-4-one derivatives, showing significant inhibitory activity on the MCF-7 human breast adenocarcinoma cell line. This underscores the potential of such molecules in cancer therapy (Abdellatif et al., 2014).

Antiviral Properties

• Research by Munier-Lehmann et al. (2015) on 2-(3-alkoxy-1H-pyrazol-1-yl)pyrimidines revealed notable antiviral properties, especially against measles virus, by inhibiting the dihydroorotate dehydrogenase enzyme. This indicates the potential application of related compounds in antiviral drug development (Munier-Lehmann et al., 2015).

Safety And Hazards

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Future Directions

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